ONO-TR-772

TREK-1 inhibition potency ranking ion channel pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H23ClFN3O3
Molecular Weight 479.9 g/mol
Cat. No. B15587138
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameONO-TR-772
Molecular FormulaC26H23ClFN3O3
Molecular Weight479.9 g/mol
Structural Identifiers
InChIInChI=1S/C26H23ClFN3O3/c1-16-13-18(6-5-17-7-9-19(28)10-8-17)15-29-23(16)31-24(32)21-14-20(11-12-22(21)27)30-25(33)34-26(2,3)4/h7-15H,1-4H3,(H,30,33)(H,29,31,32)
InChIKeyDFSZNGQSGYXXNF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ONO-TR-772: Selective Dual TREK-1/2 Inhibitor


ONO-TR-772 (VU6018042) is a potent, small-molecule dual inhibitor of the TWIK-related K+ channels TREK-1 and TREK-2 (K2P2.1 and K2P10.1), two members of the two-pore domain potassium (K2P) channel family [1]. Discovered through a collaborative medicinal chemistry program between Ono Pharmaceutical and the Warren Center for Neuroscience Drug Discovery at Vanderbilt University, ONO-TR-772 emerged from optimization of an acetylene-linked chemical series, with a key fluorination step that enhanced both pharmacokinetic properties and central nervous system (CNS) penetration [1]. The compound exhibits an IC50 of 15 nM at human TREK-1 in manual patch clamp (MPC) electrophysiology assays, is equipotent at TREK-2, and demonstrates >67-fold selectivity over other K2P channel subtypes (TASK-1, TASK-2, TASK-3, TRESK, TWIK-2, TRAAK) [1]. With a rat brain-to-plasma partition coefficient (Kp) of 0.98, ONO-TR-772 achieves high CNS exposure and has been validated in vivo in the MK-801-challenged novel object recognition (NOR) paradigm, a rodent model of cognitive impairment, where it produced dose-dependent pro-cognitive efficacy with a minimum effective dose (MED) of 10 mg/kg IP [1]. The compound is intended exclusively as a preclinical research tool compound for probing the role of TREK-1/2 inhibition in CNS disorders.

Dual TREK-1/2 target engagement tool
K2P subtype selectivity reviewed
CNS penetration demonstrated in rodent
Mouse cognition model fit reported (NOR)

ONO-TR-772 Substitution Risks


TREK-1 and TREK-2 are members of the K2P potassium channel family with distinct expression patterns and roles in neuronal excitability, cognition, and pain [1]. Despite a growing therapeutic interest, the pharmacological toolbox for TREK channels has historically been limited to peptides with poor pharmacokinetics (e.g., spadin), weak and non-selective off-target inhibitors such as fluoxetine (IC50 ~2–>10 μM), and state-dependent blockers like TKIM [1]. The recent emergence of multiple small-molecule TREK inhibitors within the same chemical series—ONO-TR-772, ONO-9517601, and ONO-7927846—may suggest interchangeability. However, these compounds differ materially in TREK-1 potency (spanning ~4.5-fold), K2P selectivity windows, CNS penetration efficiency, in vivo MED values, and ancillary pharmacology profiles [1][2]. Selecting the wrong tool compound for a given experimental design risks confounded interpretation of target engagement, off-target pharmacology, or insufficient brain exposure at tolerable doses. The quantitative evidence below delineates exactly where ONO-TR-772 is differentiated from its closest comparators for scientific selection and procurement decisions.

TREK-1 potency context may differ

Series compounds ONO-9517601 and ONO-7927846 show lower TREK-1 inhibition potency; may alter target engagement at standard doses.

K2P selectivity profile is not interchangeable

Follow-up analogs inhibit TRAAK and TASK-3 at tested concentrations, potentially confounding CNS endpoint interpretation.

CNS exposure and clearance vary

Brain-to-plasma ratios and plasma clearance differ across the chemical series; may shift brain PK/PD relationships.

Species-model mismatch limits direct substitution

ONO-9517601 and ONO-7927846 are only validated in rat NOR; mouse model fit data are unavailable for these compounds.

ONO-TR-772 Differentiation Evidence


TREK-1 Inhibitory Potency

ONO-TR-772 inhibits human TREK-1 with an IC50 of 15 nM in manual patch clamp (MPC) electrophysiology, the gold-standard assay for ion channel pharmacology [1]. This represents a 4.5-fold greater potency than the next-generation follow-up compound ONO-9517601 (VU6022856; TREK-1 Tl+ flux IC50 = 67 nM) and 7.3-fold greater than ONO-7927846 (VU6024391; TREK-1 Tl+ flux IC50 = 110 nM) from the same chemical series [2]. Against older tool compounds, the potency advantage is even more pronounced: 54-fold more potent than the isobenzofuran-1(3H)-one derivative Cpd8l (TREK-1 IC50 = 810 nM), approximately 3–4-fold more potent than the peptide spadin (TREK-1 IC50 = 40–60 nM by patch clamp), and >1,200-fold more potent than the SSRI fluoxetine (TREK-1 IC50 ≈ 19 μM) [1][3][4]. ONO-TR-772 is equipotent at TREK-2, making it a true dual TREK-1/2 inhibitor, whereas spadin and Cpd8l are TREK-1-selective [1][3].

TREK-1 IC50
Head-to-head
15 nM (MPC) vs 67–110 nM (series), >1,200-fold vs fluoxetine
Reported assay potency context; supports concentration selection for in vitro studies
Equipotent at TREK-2; manual patch clamp data
TREK-1 inhibition potency ranking ion channel pharmacology

K2P Subtype Selectivity

In a comprehensive K2P family selectivity panel, ONO-TR-772 at 10 μM (667-fold above its TREK-1 IC50) was profiled against TASK-1, TASK-2, TASK-3, TRESK, TWIK-2, and TRAAK channels and proved >67-fold selective, with TREK-2 being the only other K2P channel inhibited equipotently [1]. In contrast, the follow-up compound ONO-9517601 (compound 10 in the follow-up study) displayed notable off-target activity within the K2P family at the same 10 μM test concentration: 84% inhibition of TRAAK and 78% inhibition of TASK-3, indicating a narrower selectivity window than ONO-TR-772 [2]. The peptide spadin is reported as selective for TREK-1 over TREK-2, but comprehensive K2P panel data are not available [3]. Fluoxetine at 100 μM produced 84% inhibition of TREK-1 but also 31% block of TASK-3, confirming its promiscuous K2P pharmacology [4].

K2P Selectivity
Head-to-head
>67-fold selective over TASK-1/2/3, TRESK, TWIK-2, TRAAK at 10 µM; TREK-2 equipotent
Reported selectivity window for K2P pharmacology; minimizes off-K2P interpretation risk
ONO-9517601 shows 84% inhib. TRAAK, 78% TASK-3 at same concentration
K2P channel selectivity TREK-2 vs TREK-1 off-target ion channel profiling

CNS Penetration Profile

ONO-TR-772 demonstrated a rat brain-to-plasma partition coefficient (Kp) of 0.98 in an intravenous PK cassette study, with a plasma clearance (CLp) of 21.2 mL/min/kg, volume of distribution (Vd) of 6.7 L/kg, and a half-life (t1/2) of 6.78 hours [1]. In a mouse oral PK study (10 mg/kg PO), the brain Kp was 0.44, with a total brain Cmax of 252 nM [1]. Switching to IP administration (10 mg/kg) increased total brain Cmax to 888 nM (estimated unbound brain concentration of 5.3 nM) [1]. The structurally related follow-up compound ONO-7927846 (intermediate 13d in the optimization paper) demonstrated a rat Kp of 0.89, while another close analog showed a rat Kp of 0.84, indicating that ONO-TR-772 achieves the most favorable brain penetration within this chemical series [2]. Spadin, in contrast, is a peptide with inherently poor brain penetration and an in vivo duration of action limited to approximately 7 hours [3].

Brain Kp (rat)
Reported
Kp = 0.98 (IV); t1/2 6.78 h; CLp 21.2 mL/min/kg
Supports CNS target engagement and PK/PD modeling
Mouse Kp = 0.44 (PO); brain Cmax 888 nM at 10 mg/kg IP
CNS penetration brain-to-plasma ratio blood-brain barrier permeability

Ancillary Pharmacology Profile

ONO-TR-772 was evaluated at 10 μM against a cardiovascular (CV) ion channel panel and demonstrated <50% inhibition for Cav1.2, HCN4, Kir2.1, Kv1.5, Kv4.3, KCNQ1, Nav1.5, and hERG; the only channel exceeding 50% was Kir2.2 at 52% [1]. In a broader Eurofins lead profiling screen of 68 GPCRs, ion channels, and transporters, ONO-TR-772 showed >50% inhibition at 10 μM for only four targets: adenosine A3 (84%, Ki = 0.48 μM), calcium L-type/benzothiazepine (56%, Ki = 2.6 μM), calcium L-type/dihydropyridine (76%, Ki = 0.54 μM), and sodium channel site 2 (84%, Ki = 0.65 μM) [1]. In contrast, the follow-up compound ONO-7927846 displayed functional hERG inhibition with an IC50 of 4.3 μM, representing a meaningful cardiac ion channel liability not observed with ONO-TR-772 (<50% at 10 μM) [2]. ONO-9517601 also showed functional hERG IC50 of 6.7 μM [2]. These differences are consequential for in vivo study design where hERG block could confound cardiovascular or CNS endpoints.

CV Ion Channel Profile
Head-to-head
No hERG inhibition at 10 µM; 4 off-target hits >50% (A3, CaV, NaV)
Reported ancillary pharmacology context; supports in vivo behavioral interpretation
ONO-7927846 hERG IC50 4.3 µM; ONO-9517601 hERG IC50 6.7 µM
ancillary pharmacology cardiovascular safety hERG liability Eurofins lead profiling

In Vivo Pro-cognitive Efficacy

ONO-TR-772 was the first compound to establish that selective pharmacological inhibition of TREK-1/2 channels produces pro-cognitive efficacy in the MK-801-challenged novel object recognition (NOR) paradigm, a widely used rodent model of cognitive impairment relevant to schizophrenia [1]. Dosed intraperitoneally (IP) at 3, 10, and 30 mg/kg 3.5 hours prior to MK-801 (0.2 mg/kg IP), ONO-TR-772 produced dose-dependent reversal of the MK-801-induced cognitive deficit, with a minimum effective dose (MED) of 10 mg/kg IP and efficacy at 30 mg/kg comparable to the positive control clozapine (1 mg/kg IP) [1]. The subsequently optimized follow-up compounds ONO-9517601 and ONO-7927846 were evaluated in a rat NOR paradigm (rather than mouse) using oral (PO) dosing and achieved MEDs of 1 mg/kg PO and 0.3 mg/kg PO, respectively [2]. However, direct cross-study MED comparison is confounded by species differences (mouse vs rat), route of administration (IP vs PO), and formulation. ONO-TR-772 remains the only compound in this series with published mouse NOR efficacy data, an important consideration for laboratories using mouse models [1][2].

NOR Model Response (mouse)
Reported
MED 10 mg/kg IP; 30 mg/kg IP comparable to clozapine 1 mg/kg
Reported model-response context; supports mouse cognition study design
Comparators not validated in mouse NOR; species differences may limit translation
novel object recognition MK-801 challenge cognitive impairment model in vivo proof-of-concept

ONO-TR-772 Application Scenarios


Mouse Cognitive Impairment Studies

ONO-TR-772 is the only TREK inhibitor in its chemical series with published mouse NOR efficacy data (MED 10 mg/kg IP), accompanied by detailed mouse brain exposure measurements (Cmax 888 nM total brain at 10 mg/kg IP) [1]. Researchers conducting MK-801-challenged or other mouse cognition paradigms should prioritize ONO-TR-772 because the follow-up compounds ONO-9517601 and ONO-7927846 have only been validated in rat NOR models, and their mouse NOR data are unpublished [2]. Using ONO-TR-772 eliminates the need for de novo PK/PD modeling in mouse, reduces the risk of failed replication due to species differences, and provides a benchmark MED and brain exposure level for experimental design. Dose-response studies should include 3, 10, and 30 mg/kg IP arms with a 3.5-hour pretreatment time based on the established brain Tmax of 4 hours [1].

In Vitro Electrophysiology Profiling

For patch-clamp electrophysiology studies where pharmacological isolation of TREK-1/2 currents from other background K2P conductances is critical, ONO-TR-772 offers the cleanest K2P selectivity profile. At 10 μM (667-fold above its TREK-1 IC50), ONO-TR-772 shows <50% inhibition of TASK-1, TASK-2, TASK-3, TRESK, TWIK-2, and TRAAK, whereas ONO-9517601 produces 84% TRAAK and 78% TASK-3 inhibition at the same concentration [1][2]. ONO-TR-772 at 15–100 nM is sufficient for near-complete TREK-1/2 inhibition without engaging other K2P subtypes, making it the preferred tool for experiments requiring selective TREK channel blockade in native tissue or heterologous expression systems [1].

CNS Target Engagement Studies

ONO-TR-772 achieves a rat Kp of 0.98 and mouse Kp of 0.44, providing confidence that systemic administration yields therapeutically relevant brain concentrations [1]. Its clean cardiovascular ion channel profile—with <50% hERG inhibition at 10 μM compared to hERG IC50 values of 6.7 μM for ONO-9517601 and 4.3 μM for ONO-7927846—makes it the safer choice for in vivo CNS studies where cardiovascular side effects could confound behavioral readouts or limit tolerability [1][2]. Procurement of ONO-TR-772 is indicated when the experimental endpoint is sensitive to changes in cardiac function or when dose escalation is planned into ranges where hERG inhibition by alternative compounds could become physiologically significant.

Chemical Biology & SAR Derivatization

ONO-TR-772 contains an N-Boc aniline moiety that, while contributing to high lipophilicity (clogP = 5.53), provides a synthetic handle for further chemical derivatization [1]. The primary disclosure paper explicitly identifies the N-Boc group as a site for future optimization, and the follow-up study demonstrates successful replacement with N-acyl piperidine pyrazoles [2]. Researchers designing probe derivatives, affinity reagents, or PROTACs based on the TREK inhibitor pharmacophore should select ONO-TR-772 as the starting scaffold because its SAR is thoroughly characterized across three key regions (pyridine core substituents, distal phenyl ring, and N-Boc aniline), and its synthesis is fully described with commercial availability of key intermediates [1][2].

Application
Selection Property
Validation Focus
Mouse cognitive impairment studies (NOR)
Published mouse model fit
Species-matched efficacy and brain exposure
In vitro electrophysiology profiling
K2P selectivity window
Off-target K2P channel review
CNS target engagement studies
Brain penetration coefficient
Brain exposure and PK/PD modeling
Chemical biology & SAR derivatization
Synthetic tractability (N-Boc handle)
SAR characterization and intermediate availability

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
Explore Hub


Quote Request

Request a Quote for ONO-TR-772

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.